Cas no 953245-14-2 (N-{1,1'-biphenyl-2-yl}-2-(5-phenyl-1,2-oxazol-3-yl)acetamide)

• Product Name: N-{1,1'-biphenyl-2-yl}-2-(5-phenyl-1,2-oxazol-3-yl)acetamide
• CAS No: 953245-14-2
• MF: C₂₃H₁₈N₂O₂
• MW: 354.401225566864
• CID: 6438366
• PubChem ID: 16878338
• Update Time: 2025-10-28

N-{1,1'-biphenyl-2-yl}-2-(5-phenyl-1,2-oxazol-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-{1,1'-biphenyl-2-yl}-2-(5-phenyl-1,2-oxazol-3-yl)acetamide
• AKOS024486950
• VU0627495-1
• N-{[1,1'-biphenyl]-2-yl}-2-(5-phenyl-1,2-oxazol-3-yl)acetamide
• N-([1,1'-biphenyl]-2-yl)-2-(5-phenylisoxazol-3-yl)acetamide
• 953245-14-2
• F5001-0101
• CHEMBL4903924
• 2-(5-phenyl-1,2-oxazol-3-yl)-N-(2-phenylphenyl)acetamide

• Inchi： 1S/C23H18N2O2/c26-23(16-19-15-22(27-25-19)18-11-5-2-6-12-18)24-21-14-8-7-13-20(21)17-9-3-1-4-10-17/h1-15H,16H2,(H,24,26)
• InChI Key： BWIKEDILVJJARW-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=CC(CC(NC2=CC=CC=C2C2C=CC=CC=2)=O)=N1

Computed Properties

• Exact Mass: 354.136827821g/mol
• Monoisotopic Mass: 354.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 55.1Ų

Additional information on N-{1,1'-biphenyl-2-yl}-2-(5-phenyl-1,2-oxazol-3-yl)acetamide

Comprehensive Overview of N-{1,1'-biphenyl-2-yl}-2-(5-phenyl-1,2-oxazol-3-yl)acetamide (CAS No. 953245-14-2)

N-{1,1'-biphenyl-2-yl}-2-(5-phenyl-1,2-oxazol-3-yl)acetamide, with the CAS number 953245-14-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique biphenyl and oxazole moieties, exhibits potential applications in drug discovery and material science. Its molecular structure combines a 1,1'-biphenyl-2-yl group with a 5-phenyl-1,2-oxazol-3-yl acetamide, making it a subject of interest for researchers exploring novel bioactive molecules.

In recent years, the demand for heterocyclic compounds like N-{1,1'-biphenyl-2-yl}-2-(5-phenyl-1,2-oxazol-3-yl)acetamide has surged due to their versatility in medicinal chemistry. Users frequently search for terms such as "oxazole derivatives in drug development" or "biphenyl-based compounds applications," reflecting the growing curiosity about this compound's role in targeting specific biological pathways. Its potential as a kinase inhibitor or anti-inflammatory agent aligns with current trends in precision medicine and personalized therapeutics.

The synthesis of CAS 953245-14-2 involves multi-step organic reactions, often starting from 2-aminobiphenyl and 5-phenylisoxazole-3-carboxylic acid. Researchers emphasize its high purity and stability, which are critical for reproducible experimental results. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its structural integrity, addressing common queries like "how to characterize biphenyl-oxazole compounds" or "quality control for acetamide derivatives."

Beyond pharmaceuticals, N-{1,1'-biphenyl-2-yl}-2-(5-phenyl-1,2-oxazol-3-yl)acetamide has potential applications in organic electronics and catalysis. Its conjugated system and electron-rich groups make it a candidate for OLED materials or ligand design in transition metal complexes. This versatility answers frequent searches such as "oxazole compounds in material science" and "biphenyl derivatives for optoelectronics."

Safety and handling of CAS 953245-14-2 follow standard laboratory protocols. While not classified as hazardous, proper storage under anhydrous conditions and avoidance of prolonged light exposure are recommended. These precautions align with industry best practices and address user concerns like "storage stability of acetamide compounds" or "handling sensitive organic molecules."

In summary, N-{1,1'-biphenyl-2-yl}-2-(5-phenyl-1,2-oxazol-3-yl)acetamide represents a promising scaffold for interdisciplinary research. Its combination of pharmacological relevance and material science potential ensures its continued prominence in scientific literature and industrial applications. For researchers, staying updated on its latest developments—such as "recent patents on biphenyl-oxazole hybrids" or "computational studies of acetamide derivatives"—is essential to leveraging its full potential.